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Compound of Interest

Compound Name: Dimethyl adipate-d4-1

Cat. No.: B15554209 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate and essential

safety and logistical information for Dimethyl adipate-d4-1, including operational and disposal

plans, to ensure laboratory safety and build trust through value beyond the product itself.

Hazard Identification and Classification
Dimethyl adipate-d4-1 is a deuterated form of Dimethyl adipate. While some safety data

sheets (SDS) for the non-deuterated form may classify it as non-hazardous, other sources

indicate potential hazards. To ensure the highest level of safety, it is prudent to handle this

compound with the assumption of the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
A summary of the relevant physical and chemical properties of Dimethyl adipate and its

deuterated form is provided in the table below.
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Property Value

Appearance Colorless liquid

Molecular Formula C₈H₁₀D₄O₄

Molecular Weight 178.22 g/mol

Boiling Point 109-110 °C at 14 mmHg

Melting Point 8 °C

Flash Point 107 °C (224.6 °F) - Closed Cup

Density 1.062 g/mL at 20 °C

Solubility
Insoluble in water. Soluble in alcohol, ether, and

acetic acid.[2]

Autoignition Temperature 360 °C (680 °F)

Lower Explosive Limit (LEL) 0.81%[3][4]

Upper Explosive Limit (UEL) 8.1%[3][4]

Occupational Exposure Limits
While specific occupational exposure limits for Dimethyl adipate-d4-1 have not been

established, a limit for the non-deuterated form has been set by the German TRGS 900[5]. It is

advisable to adhere to this limit as a precautionary measure.

Jurisdiction Limit

Germany (TRGS 900)
1.2 ppm (8 mg/m³) - AGW (Vapour and

aerosols)[5]

Operational Plan: Safe Handling Protocol
A systematic approach to handling Dimethyl adipate-d4-1 is crucial to minimize exposure and

ensure a safe laboratory environment.
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Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of vapors[6].

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area[1].

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling Dimethyl adipate-d4-1:

Eye Protection: Chemical safety goggles or a face shield to protect against splashes[6].

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn. Always

inspect gloves for any signs of degradation before use[6].

Skin and Body Protection: A lab coat or chemical-resistant apron is necessary to prevent skin

contact[6].

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, a NIOSH-approved respirator with an appropriate organic vapor cartridge is

recommended[6].

Handling Procedures
Avoid direct contact with the skin, eyes, and clothing[7].

Do not eat, drink, or smoke in the laboratory area where the chemical is handled[8].

Keep the container tightly closed when not in use to prevent the release of vapors and

potential contamination from atmospheric moisture, which is a common issue with

deuterated solvents[8].

Use the smallest amount of the chemical necessary for the experiment to minimize waste.

Ground and bond containers when transferring large volumes to prevent static discharge.
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Storage
Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and bases[6][7].

Keep containers securely sealed and protected from physical damage[9].

Store away from sources of heat and ignition[7].

Disposal Plan
Proper disposal of Dimethyl adipate-d4-1 and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Chemical waste generators must determine if a discarded chemical

is classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations for complete and accurate classification[6].

Waste Collection: Collect waste Dimethyl adipate-d4-1 and any materials contaminated

with it (e.g., pipette tips, gloves, absorbent pads) in a dedicated, properly labeled, and sealed

waste container.

Disposal Method: Do not pour down the drain or dispose of with general laboratory trash.

Arrange for the disposal of chemical waste through a licensed and reputable waste disposal

company[5]. The primary methods for flammable liquid disposal are solidification and

removal by a certified service[10].

Experimental Protocol: General Procedure for
Handling a Liquid Reagent
This protocol outlines a standard procedure for safely handling a liquid chemical like Dimethyl
adipate-d4-1.

Preparation:

Ensure all necessary PPE is worn correctly.
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Verify that the fume hood is functioning properly.

Assemble all required glassware and equipment. Ensure glassware is clean and dry to

prevent contamination.

Have a spill kit readily available.

Dispensing:

Place the Dimethyl adipate-d4-1 container in the fume hood.

Carefully open the container.

Use a clean, dry pipette or syringe to transfer the desired volume of the liquid.

Immediately recap the container securely.

Reaction/Use:

Add the dispensed liquid to the reaction vessel or experimental setup within the fume

hood.

Monitor the experiment for any unexpected changes.

Post-Procedure:

Clean any contaminated glassware and equipment according to standard laboratory

procedures.

Dispose of all waste materials, including used PPE, in the designated hazardous waste

container.

Wash hands thoroughly with soap and water after handling the chemical.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Dimethyl adipate-d4-1.
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Safe Handling and Disposal Workflow for Dimethyl Adipate-d4-1
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Caption: Workflow for the safe handling of Dimethyl adipate-d4-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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